Cas no 386-70-9 (3-Chloro-2-nitrobenzotrifluoride)

• Product Name: 3-Chloro-2-nitrobenzotrifluoride
• CAS No: 386-70-9
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• MDL: MFCD00272563
• CID: 82243
• PubChem ID: 19020094
• Update Time: 2025-05-20

3-Chloro-2-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-nitro-3-(trifluoromethyl)benzene
• 3-Chloro-2-nitrobenzotrifluoride
• AS-30441
• AM62325
• MFCD00272563
• FT-0615359
• 386-70-9
• Benzene, chloronitro(trifluoromethyl)-
• AKOS005259310
• SCHEMBL6429
• CS-0186327
• EN300-384167
• DTXSID301264240
• DB-080720

• MDL： MFCD00272563
• Inchi： 1S/C7H3ClF3NO2/c8-5-3-1-2-4(7(9,10)11)6(5)12(13)14/h1-3H
• InChI Key： ZECBOHAXBNGMSP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.98000
• Monoisotopic Mass: 224.9804405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.537±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 234.4±40.0 ºC (760 Torr),
• Flash Point: 95.6±27.3 ºC,
• Refractive Index: 1.493
• Solubility: Almost insoluble (0.09 g/l) (25 º C),
• PSA: 45.82000
• LogP: 3.79020

3-Chloro-2-nitrobenzotrifluoride Security Information

• HazardClass：IRRITANT, TOXIC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Chloro-2-nitrobenzotrifluoride

3-Chloro-2-nitrobenzotrifluoride (CAS No. 386-70-9): A Comprehensive Overview

3-Chloro-2-nitrobenzotrifluoride (CAS No. 386-70-9) is a versatile organic compound with a unique structure that makes it valuable in various chemical and pharmaceutical applications. This compound, also known as 3-chloro-2-nitrobenzotrifluoride, is characterized by its aromatic ring substituted with a chlorine atom, a nitro group, and a trifluoromethyl group. These functional groups endow the molecule with distinct chemical properties and reactivity, making it an important intermediate in the synthesis of more complex compounds.

The chemical formula of 3-Chloro-2-nitrobenzotrifluoride is C₉H₄ClF₃N₂O₂. Its molecular weight is approximately 248.58 g/mol. The compound is a solid at room temperature and has a melting point of around 55-57°C. It is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and ethanol. These physical properties are crucial for its handling and use in laboratory settings.

In the field of organic synthesis, 3-Chloro-2-nitrobenzotrifluoride serves as a key building block for the preparation of various pharmaceuticals and agrochemicals. The presence of the nitro group allows for reduction to an amino group, which can then be further functionalized to produce a wide range of derivatives. For instance, recent studies have explored the use of this compound in the synthesis of novel antifungal agents and anticancer drugs. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for therapeutic applications.

The reactivity of 3-Chloro-2-nitrobenzotrifluoride has been extensively studied in the context of nucleophilic substitution reactions. The chlorine atom on the aromatic ring can be readily replaced by other nucleophiles, such as alcohols or amines, to form new carbon-heteroatom bonds. This property has been leveraged in the synthesis of fluorinated pharmaceuticals, where the introduction of fluorine atoms can significantly improve drug efficacy and pharmacokinetic properties.

In addition to its role in drug discovery, 3-Chloro-2-nitrobenzotrifluoride has found applications in materials science. The trifluoromethyl group imparts unique electronic and thermal properties to polymers and coatings derived from this compound. Recent research has focused on developing new fluorinated materials with enhanced performance characteristics for use in electronics, coatings, and other advanced technologies.

The environmental impact of 3-Chloro-2-nitrobenzotrifluoride is an important consideration in its industrial use. While the compound itself is not classified as hazardous under current regulations, proper handling and disposal procedures are essential to minimize any potential risks. Studies have shown that the compound can be effectively degraded under controlled conditions using advanced oxidation processes or microbial degradation techniques.

In conclusion, 3-Chloro-2-nitrobenzotrifluoride (CAS No. 386-70-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in fields such as pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new uses and improvements for this compound, further solidifying its importance in modern chemistry.